Cas no 477856-93-2 (4-[4-(pyridin-2-yl)pyrimidin-2-yl]phenol)

• Product Name: 4-[4-(pyridin-2-yl)pyrimidin-2-yl]phenol
• CAS No: 477856-93-2
• MDL: MFCD02187283
• CID: 4652551
• Update Time: 2025-06-08

4-[4-(pyridin-2-yl)pyrimidin-2-yl]phenol Chemical and Physical Properties

Names and Identifiers

• 4-[4-(2-PYRIDINYL)-2-PYRIMIDINYL]BENZENOL
• 4-[4-(Pyridin-2-yl)pyrimidin-2-yl]phenol
• Phenol, 4-[4-(2-pyridinyl)-2-pyrimidinyl]-
• 4-[4-(pyridin-2-yl)pyrimidin-2-yl]phenol

• MDL： MFCD02187283

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-2-unsubstituted benzenoids

Additional information on 4-[4-(pyridin-2-yl)pyrimidin-2-yl]phenol

Comprehensive Overview of 4-[4-(pyridin-2-yl)pyrimidin-2-yl]phenol (CAS No. 477856-93-2): Properties, Applications, and Research Insights

4-[4-(pyridin-2-yl)pyrimidin-2-yl]phenol (CAS No. 477856-93-2) is a heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research due to its unique molecular structure. This compound features a pyridine and pyrimidine core linked to a phenolic group, making it a versatile building block for drug discovery and advanced materials. Researchers are particularly interested in its potential as a kinase inhibitor scaffold, a topic frequently searched in AI-driven drug development platforms.

The compound's structure-activity relationship (SAR) has been explored in recent studies, especially in the context of targeted cancer therapies. With the rise of personalized medicine, queries like "small molecule inhibitors for oncology" and "pyrimidine-based drug design" have surged, aligning with the applications of 477856-93-2. Its ability to modulate protein-protein interactions (PPIs) has also made it a candidate for neurodegenerative disease research, another trending topic in biomedical forums.

From a synthetic chemistry perspective, 4-[4-(pyridin-2-yl)pyrimidin-2-yl]phenol exemplifies modern cross-coupling strategies, a technique highly searched by organic chemists. The compound’s solubility and stability under physiological conditions are frequently discussed in academic circles, as these properties are critical for bioavailability optimization—a key concern in drug formulation.

In materials science, this compound’s π-conjugated system has sparked interest for organic electronics, such as OLEDs and sensors. Searches for "pyridine-pyrimidine hybrids in optoelectronics" reflect this niche application. Additionally, its chelation properties are relevant to catalysis research, addressing the growing demand for sustainable chemical processes.

Analytical characterization of CAS No. 477856-93-2 typically involves HPLC, NMR, and mass spectrometry, techniques commonly queried by quality control professionals. The compound’s crystallographic data has also been deposited in databases like the Cambridge Structural Database (CSD), a resource often cited in computational chemistry searches.

As the scientific community prioritizes green chemistry, synthetic routes for 4-[4-(pyridin-2-yl)pyrimidin-2-yl]phenol that minimize hazardous byproducts are under investigation. This aligns with searches for "eco-friendly heterocycle synthesis." Furthermore, its metabolic pathways are being mapped using in silico tools, a method gaining traction in pharmacokinetic studies.

In summary, 477856-93-2 represents a multifaceted compound bridging drug discovery and advanced materials. Its relevance to precision medicine, sustainable chemistry, and optoelectronic innovations ensures its continued prominence in interdisciplinary research, answering pressing questions across scientific communities.